Cas no 668477-12-1 (4-Thiazoleacetonitrile, 2-[4-(1-methylethyl)phenyl]-)

• Product Name: 4-Thiazoleacetonitrile, 2-[4-(1-methylethyl)phenyl]-
• CAS No: 668477-12-1
• MF: C₁₄H₁₄N₂S
• MW: 242.339361667633
• CID: 1713020
• Update Time: 2024-08-31

4-Thiazoleacetonitrile, 2-[4-(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetonitrile, 2-[4-(1-methylethyl)phenyl]-

• Inchi： 1S/C14H14N2S/c1-10(2)11-3-5-12(6-4-11)14-16-13(7-8-15)9-17-14/h3-6,9-10H,7H2,1-2H3
• InChI Key： PTIAWWJZDQCDJO-UHFFFAOYSA-N
• SMILES： S1C=C(CC#N)N=C1C1=CC=C(C(C)C)C=C1

Computed Properties

• Exact Mass: 242.08792

Experimental Properties

• Density: 1.134±0.06 g/cm3(Predicted)
• Boiling Point: 400.3±47.0 °C(Predicted)
• PSA: 36.68
• pka: -0.23±0.10(Predicted)